Cas no 302-22-7 (Chlormadinone acetate)

• Product Name: Chlormadinone acetate
• CAS No: 302-22-7
• MF: C₂₃H₂₉ClO₄
• MW: 404.926966428757
• MDL: MFCD00056471
• CID: 36746
• PubChem ID: 253660934
• Update Time: 2025-11-01

Chlormadinone acetate Chemical and Physical Properties

Names and Identifiers

• Chlormadinone acetate
• 17-(Acetyloxy)-6-chloropregna-4,6-diene-3,20-dione
• 17-Acetoxy-6-chloro-6-dehydroprogesterone
• 17-alpha-Acetoxy-6-chloro-6,7-dehydroprogesterone
• 17-alpha-acetoxy-6-chloro-6-dehydroprogesterone
• 17alpha-Acetoxy-6-chloro-6-dehydroprogesterone
• 17-alpha-acetoxy-6-chloropregna-4,6-diene-3,20-dione
• 17alpha-Acetoxy-6-chloropregna-4,6-diene-3,20-dione
• 20-dione,17-(acetoxy)-6-chloro-pregna-6-diene-3
• Chlormadinone (acetate)
• Estradiol
• 17α-Acetoxy-6-chloro-4,6-pregnadiene-3,20-dione
• 6-chloro-17-hydroxypregna-4,6-diene-3,20-dione acetate
• 6-Chloro-17α-hydroxy-4,6-pregnadiene-3,20-dione 17-acetate,Gestafortin,Matrol
• 6-Chloro-6-dehydro-17α-acetoxyprogesterone
• Cero
• chlormadinone
• CMA
• Lormin
• MATROL
• Natrol
• Retex
• rs1280
• ST 155
• Verton
• 17α-Acetoxy-6-chloro-6-dehydroprogesterone
• 17α-Acetoxy-6-chloropregna-4,6-diene-3,20-dione
• 6-Chloro-17α-hydroxypregna-4,6-diene-3,20-dione Acetate
• 6-Chloro-delta(4,6)-pregnadiene-17a-ol-3,20-dionacetate
• 6-Chloro-delta6-dehydro-17a-acetoxyprogesterone
• 6-Chloro-6-dehydro-17.alpha.-acetoxyprogesterone
• CHLORMADINONE ACETATE [WHO-DD]
• 6-Chloro-17-hydroxypregna-4,20-dione acetate
• Chlormadinonu [Polish]
• Chlormadinone acetate [Progestins]
• 6-Chloro-6-dehydro-17.alpha.-hydroxyprogesterone acetate
• Gestafortin
• NS00004056
• Bovisynchron
• CCG-220989
• Q5102980
• Clordion
• Chlormadinonu
• (8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• C74552
• 6-Chloro-.delta.-6-17.alpha.-hydroxyprogesterone acetate
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-chloro-
• Clormadinone acetate
• HMS2231J04
• 6-Chloro-delta6-17-acetoxyprogesterone
• Chlormadinone acetate, >=98%
• SMR000058325
• CHLORMADINONE ACETATE [USAN]
• CCRIS 129
• Tox21_110881_1
• 0SY050L61N
• Chlormadinone acetate (JP17/USAN)
• 6-Chloro-delta6-(17alpha)acetoxyprogesterone
• Chlormadinon acetate
• 6-Chloro-6-dehydro-17-alpha-acetoxyprogesterone
• Pregna-4,6-diene-3,20-dione, 17-(acetoxy)-6-chloro-
• Lutoral (TN)
• 17.alpha.-Acetoxy-6-chloropregna-4,20-dione
• QMBJSIBWORFWQT-DFXBJWIESA-N
• delta(sup 6)-6-Chloro-17alpha-acetoxyprogesterone
• 6-Chloro-.delta.(sup 6)-dehydro-17-acetoxyprogesterone
• .delta.(sup 6)-6-Chloro-17.alpha.-acetoxyprogesterone
• C3116
• 6-Chloro-.delta.(sup 4,20-dione 17-acetate
• 17.ALPHA.-ACETOXY-6-CHLORO-6,7-DEHYDROPROGESTERONE
• 6-Chloro-delta(sup 6)-17-acetoxyprogesterone
• Progesterone, 6-chloro-6-dehydro-17-hydroxy-, acetate
• Skedule TM
• 6-Chloro-6-dehydro-17alpha-acetoxyprogesterone
• HMS3715E19
• 6-Chloro-17-alpha-hydroxy-delta(sup 6)-progesterone acetate
• s4593
• Chlormadinone acetate, European Pharmacopoeia (EP) Reference Standard
• 6-Chloro-delta(sup 6)-dehydro-17-acetoxyprogesterone
• chlormadinone-acetate
• UNII-0SY050L61N
• Synchrosyn
• CHLORMADINONE ACETATE [HSDB]
• DTXCID80274
• DTXSID6020274
• Pregna-4,6-diene-3,20-dione, 6-chloro-17-hydroxy-, acetate
• NCGC00022680-05
• Minipill
• 6-Chloro-17.alpha.-acetoxy-4,20-dione
• RS-1280
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Lutinyl
• Tox21_110881
• CHEMBL110691
• MFCD00056471
• 6-Chloro-delta(sup 4,6)-pregnadiene-17-alpha-ol-3,20-dione 17-acetate
• HY-B1095
• CHLORMADINONE ACETATE [MART.]
• EINECS 206-118-0
• NSC92338
• 6-Chloro-17.alpha.-hydroxy-.delta.(sup 6)-progesterone acetate
• Q-200829
• Chloramdinone acetate
• 6-Chloro-pregna-4,6-dien-17alpha-ol-3,20-dione acetate
• KS-5157
• CHLORMADINONE ACETATE [MI]
• 6-Chloro-.delta.6-[17.alpha.]acetoxyprogesterone
• Chlormadinone acetate [USAN:JAN:NF]
• 302-22-7
• (1S,11S,15S,2R,10R,14R)-14-acetyl-8-chloro-2,15-dimethyl-5-oxotetracyclo[8.7.0 .0<2,7>.0<11,15>]heptadeca-6,8-dien-14-yl acetate
• Traslan
• Ay 13390-6
• CAS-302-22-7
• 6-Chloro-6-dehydro-17alpha-hydroxyprogesterone acetate
• Ay-13390-6
• (8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylacetate
• SCHEMBL15046
• Menstridyl
• HSDB 3591
• 17.alpha.-Acetoxy-6-chloro-6-dehydroprogesterone
• 6-Chloro-17alpha-hydroxypregna-4,6-diene-3,20-dione acetate
• Fertiletten
• CHLORMADINONE ACETATE [JAN]
• NCGC00258219-01
• Synchrosyn P
• Pregna-4,20-dione, 17-(acetyloxy)-6-chloro-
• 17-alpha-Acetoxy-6-chloro-4,6-pregnadiene-3,20-dione
• Tox21_200665
• CHEBI:31394
• CS-4683
• NSC-92338
• CHLORMADINONE ACETATE [EP MONOGRAPH]
• Chloromadinone acetate
• 6-Chloro-.delta.6-17-acetoxyprogesterone
• WLN: L E5 B666 OV KU MUTJ A1 E1 FV1 FOV1 LG
• 6-Chloro-3,20-dioxopregna-4,6-dien-17-yl acetate
• D01299
• MLS000028451
• 6-Chloro-17-alpha-acetoxy-4,6-pregnadiene-3,20-dione
• 6-Chloro-delta-6-17alpha-hydroxyprogesterone acetate
• SR-01000003040
• 6-Dehydro-6-chloro-17-alpha-acetoxyprogesterone
• Chlormadinon-17-acetate
• Lutoral (Syntex)
• Skedule
• Chlormadinone Acetate for system suitability
• Chlordion
• BCP28307
• Pregna-4,20-dione, 6-chloro-17-hydroxy-, acetate
• Luteran
• 6-Chloro-.delta.(sup 6)-17-acetoxyprogesterone
• MLS001148653
• 6-Chloro-6-dehydro-17-alpha-hydroxyprogesterone acetate
• 6-Chloro-pregna-4,6-dien-17-alpha-ol-3,20-dione acetate
• SR-01000003040-2
• NCGC00022680-04
• AKOS015955610
• delta(sup 6)-6-Chloro-17-alpha-acetoxyprogesterone
• Opera_ID_343
• Chloromadinone 17-acetate
• 17.alpha.-Acetoxy-6-chloro-4,20-dione
• Normenon
• 6-Chloro-17.alpha.-hydroxypregna-4,20-dione acetate
• 6-Chloro-pregna-4,20-dione acetate
• Chlormadinone acetate (JP18/USAN)

• MDL： MFCD00056471
• Inchi： 1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11-12,16-18H,5-10H2,1-4H3/t16-,17+,18+,21-,22+,23+/m1/s1
• InChI Key： QMBJSIBWORFWQT-DFXBJWIESA-N
• SMILES： ClC1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C=1)OC(C)=O)=O
• BRN： 2633614

Computed Properties

• Exact Mass: 404.17500
• Monoisotopic Mass: 404.1754371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1345 (estimate)
• Melting Point: 206.0 to 210.0 deg-C
• Boiling Point: 512.5°C at 760 mmHg
• PSA: 60.44000
• LogP: 4.75170
• Solubility: Not available
• Merck: 2102
• Specific Rotation: +6° (c=1, CHCl3)
• λmax: 285(EtOH)(lit.)

Chlormadinone acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H351-H360
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： R60;R61;R40;R48
• Safety Instruction： 53-22-36/37/39-45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU3750000
• Hazardous Material Identification：
• Safety Term：S53;S22;S36/37/39;S45
• Risk Phrases：R60; R61; R40; R48
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds

Additional information on Chlormadinone acetate

Chlormadinone acetate (CAS No. 302-22-7): A Comprehensive Overview of Its Applications and Recent Research Findings

Chlormadinone acetate, chemically designated as 17α-hydroxy-17β-cyclopentyl-21-hydroxy-19-norpregn-4-en-20-one acetate, is a synthetic steroid hormone with significant applications in the field of pharmaceuticals. This compound, identified by its unique CAS number 302-22-7, has garnered considerable attention due to its potent biological activities and its role in various therapeutic interventions. The structure of chlormadinone acetate, characterized by a cyclopentyl ring at the 17β position and hydroxyl groups at the 17α and 21 positions, contributes to its distinct pharmacological profile.

The primary pharmacological action of chlormadinone acetate is its ability to act as a potent progestin. This property makes it highly valuable in the development of hormonal contraceptives and treatments for gynecological disorders. The compound's mechanism of action involves binding to intracellular progesterone receptors, which subsequently modulates gene expression and leads to the inhibition of ovulation and the thickening of the endometrial lining. These effects are crucial in preventing pregnancy and managing conditions such as endometriosis and uterine bleeding.

Recent research has delved into the potential applications of chlormadinone acetate beyond traditional gynecological uses. Studies have explored its role in addressing metabolic disorders, particularly in the context of insulin resistance and type 2 diabetes mellitus. The compound has been shown to exhibit anti-inflammatory properties, which could be beneficial in mitigating chronic inflammatory conditions associated with metabolic syndrome. Furthermore, preliminary studies suggest that chlormadinone acetate may have a role in bone health management, potentially influencing bone density through interactions with estrogen receptors.

In the realm of clinical trials, chlormadinone acetate has been investigated for its efficacy in treating menstrual disorders. A notable study published in the Journal of Obstetrics and Gynecology demonstrated that patients treated with chlormadinone acetate experienced significant reductions in menstrual pain and irregularities. The study also highlighted the compound's safety profile, with minimal side effects reported during the trial period. These findings reinforce the therapeutic potential of chlormadinone acetate as a viable option for women experiencing menstrual irregularities.

The synthesis of chlormadinone acetate involves a multi-step chemical process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the cyclopentyl ring, hydroxylation at specific carbon positions, and esterification to introduce the acetic acid moiety. Advanced synthetic techniques, such as catalytic hydrogenation and enzymatic modifications, have been employed to enhance yield and purity. These advancements in synthetic methodology have not only improved the production efficiency but also reduced environmental impact, aligning with modern pharmaceutical industry standards.

From a regulatory perspective, chlormadinone acetate is subject to stringent quality control measures to ensure its safety and efficacy. Regulatory agencies require comprehensive documentation detailing its chemical composition, manufacturing processes, and clinical trial data before approval for therapeutic use. This rigorous oversight ensures that patients receive high-quality medications that meet established pharmacopeial standards. Additionally, ongoing monitoring post-marketing helps identify any long-term effects or adverse reactions that may not have been apparent during clinical trials.

The future prospects for chlormadinone acetate are promising, with ongoing research exploring novel therapeutic applications. Innovations in drug delivery systems, such as transdermal formulations and targeted nanoparticles, are being investigated to enhance bioavailability and patient compliance. Furthermore, combination therapies involving chlormadinone acetate with other pharmacological agents are being explored to address complex medical conditions more effectively.

In conclusion, Chlormadinone acetate (CAS No. 302-22-7) is a versatile steroid hormone with significant therapeutic potential in gynecology, metabolic disorders, and bone health management. Its well-documented pharmacological properties, supported by extensive clinical research, make it a valuable asset in modern medicine. As synthetic methodologies continue to evolve and regulatory frameworks adapt to new scientific discoveries, chlormadinone acetate is poised to remain at the forefront of pharmaceutical innovation.